5-Bromo-1-butyl-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
5-Bromo-1-butyl-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
Brand Name:
Vulcanchem
CAS No.:
907986-40-7
VCID:
VC0506993
InChI:
InChI=1S/C19H22BrN3O3/c1-4-5-8-23-15-7-6-13(20)9-14(15)19(26,18(23)25)10-16(24)17-11(2)21-22-12(17)3/h6-7,9,26H,4-5,8,10H2,1-3H3,(H,21,22)
SMILES:
CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(NN=C3C)C)O
Molecular Formula:
C19H22BrN3O3
Molecular Weight:
420.3g/mol
5-Bromo-1-butyl-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
CAS No.: 907986-40-7
Main Products
VCID: VC0506993
Molecular Formula: C19H22BrN3O3
Molecular Weight: 420.3g/mol
![5-Bromo-1-butyl-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one - 907986-40-7](/images/no_structure.jpg)
| CAS No. | 907986-40-7 |
|---|---|
| Product Name | 5-Bromo-1-butyl-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one |
| Molecular Formula | C19H22BrN3O3 |
| Molecular Weight | 420.3g/mol |
| IUPAC Name | 5-bromo-1-butyl-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxyindol-2-one |
| Standard InChI | InChI=1S/C19H22BrN3O3/c1-4-5-8-23-15-7-6-13(20)9-14(15)19(26,18(23)25)10-16(24)17-11(2)21-22-12(17)3/h6-7,9,26H,4-5,8,10H2,1-3H3,(H,21,22) |
| Standard InChIKey | XWTDYECLIFMEKL-UHFFFAOYSA-N |
| SMILES | CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(NN=C3C)C)O |
| Canonical SMILES | CCCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(NN=C3C)C)O |
| PubChem Compound | 667156 |
| Last Modified | Nov 11 2021 |
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